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Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

Introduction

C.I. Vat Green 1, also known by its Colour Index number 59825, is a vat dye belonging to the

violanthrone class of aromatic compounds.[1][2] Its chemical formula is C₃₆H₂₀O₄, and it has a

molecular weight of approximately 516.54 g/mol .[2][3] This document provides a

comprehensive overview of the spectroscopic data for C.I. Vat Green 1, focusing on Ultraviolet-

Visible (UV-Vis) and Infrared (IR) spectroscopy. The information is intended for researchers,

scientists, and professionals in drug development and related fields who require a detailed

understanding of the spectroscopic properties of this compound.

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectroscopic properties of C.I. Vat Green 1 are highly dependent on its redox

state. In its oxidized, insoluble form, the dye exhibits a broad absorption band across the visible

spectrum with no distinct absorption maxima. However, upon reduction to its water-soluble

leuco form in an alkaline medium, a clear absorption peak emerges.

Quantitative UV-Vis Data
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Form
Wavelength of Maximum
Absorbance (λmax)

Solvent/Medium

Reduced (leuco) form 610 nm
Alkaline solution with sodium

hydrosulphite

Experimental Protocol: UV-Vis Spectroscopy of the Leuco Form

The following protocol is based on the methodology described for the analysis of the reduced

form of C.I. Vat Green 1.

Instrumentation: A CINTRA 10 UV-visible spectrophotometer or equivalent is used for the

analysis.

Sample Preparation:

A stock solution of C.I. Vat Green 1 is prepared at a concentration of 0.05 g/L.

To achieve the reduced (leuco) form, the dye solution is treated with sodium hydroxide and

a reducing agent, sodium hydrosulphite. The concentrations of these reagents can be

varied to study the reduction process.

Measurement:

The absorbance spectra of the prepared solutions are recorded over a wavelength range

of 400 to 700 nm.

A blank solution containing the solvent and reducing agents, without the dye, should be

used for baseline correction.

Experimental Workflow: UV-Vis Analysis of C.I. Vat Green 1 (Leuco Form)
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Caption: Workflow for UV-Vis spectroscopic analysis of the leuco form of C.I. Vat Green 1.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in a molecule.

The IR spectrum of C.I. Vat Green 1 has been recorded, and the data is available in the solid
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state.

Quantitative IR Data

While a complete table of peak assignments is not readily available in the literature, the

spectrum has been obtained and can be used for identification and comparison. The major

peaks correspond to the structural features of the violanthrone backbone.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

The following is a general protocol for obtaining the FTIR spectrum of a solid dye sample using

the KBr pellet technique, as indicated for C.I. Vat Green 1.[1]

Instrumentation: A Bruker IFS 85 FTIR spectrometer or a similar instrument is used.[1]

Sample Preparation (KBr Pellet Technique):

Approximately 1-2 mg of the solid C.I. Vat Green 1 sample is finely ground using an agate

mortar and pestle.

The ground sample is then thoroughly mixed with 100-200 mg of dry, IR-grade potassium

bromide (KBr).

The mixture is placed into a pellet die and pressed under high pressure using a hydraulic

press to form a transparent or semi-transparent pellet.

Measurement:

A background spectrum of a pure KBr pellet is recorded.

The sample pellet is placed in the sample holder of the FTIR instrument, and the spectrum

is recorded.

The final spectrum is presented in terms of transmittance or absorbance versus

wavenumber (cm⁻¹).

Experimental Workflow: FTIR Analysis of C.I. Vat Green 1 (Solid State)
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Caption: Workflow for obtaining the FTIR spectrum of solid C.I. Vat Green 1 using the KBr

pellet technique.

Conclusion
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The spectroscopic data for C.I. Vat Green 1 reveals key characteristics of the dye in both its

oxidized and reduced forms. The distinct UV-Vis absorption maximum of the leuco form at 610

nm provides a valuable analytical handle for quantitative studies. The IR spectrum, obtainable

through standard solid-state techniques, offers a fingerprint for the molecular structure of the

compound. The detailed experimental protocols and workflows provided in this guide serve as

a practical resource for researchers and scientists working with this important vat dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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